Cas no 72448-29-4 (3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI))

3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI) structure
72448-29-4 structure
Product Name:3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI)
CAS No:72448-29-4
MF:C8H13NO2
MW:155.194322347641
CID:549598
Update Time:2022-09-22

3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,3-methyl-,methylester,[1R-(1-alpha-,2-bta-,5-alpha-)]-(9CI)
    • 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-methyl-, methyl ester, [1R-(1α,2β,5α)]- (9CI)
    • Inchi: 1S/C8H13NO2/c1-9-4-5-3-6(5)7(9)8(10)11-2/h5-7H,3-4H2,1-2H3/t5-,6-,7+/m1/s1
    • InChI Key: VGNIRCBFKHGPOD-QYNIQEEDSA-N
    • SMILES: [C@]12([H])[C@]([H])(C1)CN(C)[C@@H]2C(OC)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
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